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Compound of Interest

Compound Name: Enprofylline

Cat. No.: B1671344 Get Quote

Enprofylline: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and

pharmacological properties of enprofylline. The information is curated to support research and

development activities, offering detailed data on its chemical identifiers, pharmacological

actions, and relevant experimental insights.

Core Chemical Data
Enprofylline, a xanthine derivative, is a subject of interest for its bronchodilatory and anti-

inflammatory effects. Accurate identification is paramount in research and drug development.

Chemical Identifiers
A comprehensive list of identifiers for enprofylline is provided below, facilitating its

unambiguous identification across various databases and regulatory submissions.
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Identifier Type Identifier

CAS Number 41078-02-8[1][2][3]

IUPAC Name 3-propyl-7H-purine-2,6-dione[4]

Molecular Formula C₈H₁₀N₄O₂[2][4]

Molecular Weight 194.19 g/mol [2]

InChI

InChI=1S/C8H10N4O2/c1-2-3-12-6-5(9-4-10-

6)7(13)11-8(12)14/h4H,2-3H2,1H3,(H,9,10)

(H,11,13,14)[3][5][6]

InChIKey SIQPXVQCUCHWDI-UHFFFAOYSA-N[3][5][6]

SMILES CCCn1c2nc[nH]c2c(=O)[nH]c1=O[6]

DrugBank Accession DB00824[5]

PubChem CID 1676[4]

ChEMBL ID CHEMBL279898[2]

UNII DT7DT5E518[2][5]

Synonyms 3-Propylxanthine, 3-n-Propylxanthine[1][4]

Pharmacological Profile
Enprofylline exhibits its therapeutic effects primarily through two distinct mechanisms of

action: inhibition of phosphodiesterase (PDE) enzymes and antagonism of adenosine

receptors.[4][7]

Signaling Pathways
The dual-action of enprofylline on these pathways leads to its characteristic bronchodilatory

and anti-inflammatory responses.
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Phosphodiesterase Inhibition Pathway

Adenosine Receptor Antagonism Pathway

Enprofylline Phosphodiesterase (PDE)
inhibits

cAMP Degradation cAMP
prevents conversion to AMP

Protein Kinase A (PKA)
activates

Bronchodilation
(Smooth Muscle Relaxation)

Anti-inflammatory Effects
(Inhibition of Inflammatory Cells)

Enprofylline

Adenosine A1/A2 Receptorsantagonizes

Adenosine
activates

Adenylyl Cyclase Inhibition

Bronchoconstriction

Inflammation
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Start

Prepare PDE Enzyme,
Labeled Substrate, and Assay Buffer

Pre-incubate Enprofylline
with PDE Enzyme

Add Labeled Substrate

Terminate Reaction

Quantify Hydrolyzed Substrate

Calculate IC50 Value

End
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Prepare Cell Membranes
Expressing Adenosine Receptors

Incubate Membranes with Radioligand
and varying concentrations of Enprofylline

Separate Bound and Free Radioligand
via Filtration

Quantify Bound Radioactivity

Determine Ki Value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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